Cas no 941909-88-2 (5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941909-88-2
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 6554009
• Update Time: 2025-11-02

5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 5-[(4-methoxyphenyl)methylamino]-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C18H20N4O3/c1-11-10-19-16-14(17(23)22(4)18(24)21(16)3)15(11)20(2)12-6-8-13(25-5)9-7-12/h6-10H,1-5H3
• InChI Key： AJZZDXDIDQTYJX-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(N(C3=CC=C(OC)C=C3)C)C(C)=CN=C2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Analysis of 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941909-88-2)

The compound 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941909-88-2) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[2,3-d]pyrimidine core, combined with a 4-methoxyphenylmethylamino substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based scaffolds found in many biologically active compounds.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. This compound's trimethylated pyrimidinedione structure aligns with current trends in drug discovery, where researchers seek molecules with improved selectivity and metabolic stability. The methoxy-phenyl moiety further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the CAS 941909-88-2 compound presents fascinating challenges. Its multicyclic framework requires sophisticated annulation strategies, while the methylamino group at position 5 demands careful protection-deprotection sequences. These synthetic considerations are frequently discussed in organic chemistry forums, where researchers exchange optimization techniques for similar N-heterocycle systems.

The compound's potential structure-activity relationships (SAR) have become a subject of intense study. Computational chemists are particularly interested in how the 1,3,6-trimethyl pattern affects molecular conformation and target binding. This aligns with growing interest in AI-assisted drug design, where such structural features are analyzed through machine learning algorithms to predict bioactivity.

In material science applications, the pyrido[2,3-d]pyrimidine-2,4-dione core has shown promise in organic electronic materials. The conjugated π-system of this compound, enhanced by its methoxyphenyl substituent, suggests potential utility in optoelectronic devices—a rapidly growing field as industries seek sustainable alternatives to silicon-based technologies.

Analytical characterization of 5-{(4-methoxyphenyl)methylamino}-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione typically involves advanced techniques like LC-MS and multidimensional NMR. These methods are crucial for verifying the compound's purity—a frequent concern among purchasers of research chemicals. Recent improvements in high-resolution mass spectrometry have made structural confirmation of such complex molecules more accessible.

The compound's stability profile is another area of practical importance. Preliminary studies suggest that the methylated pyrimidinedione system exhibits remarkable resistance to hydrolytic degradation compared to non-methylated analogs. This property is particularly valuable for formulation scientists working on long-acting drug delivery systems, a trending topic in pharmaceutical development.

From a regulatory standpoint, CAS 941909-88-2 has not been classified as hazardous under major chemical inventories. However, proper laboratory handling protocols should always be followed when working with any research chemical—a principle emphasized in recent laboratory safety guidelines that have gained prominence post-pandemic.

The commercial availability of this compound through specialty chemical suppliers has enabled broader research access. Procurement specialists often search for high-purity research chemicals with detailed certificates of analysis, making comprehensive technical documentation for 941909-88-2 essential for market success.

Looking forward, derivatives of this pyrido[2,3-d]pyrimidine scaffold may find applications beyond medicinal chemistry. Materials scientists are exploring its potential in metal-organic frameworks (MOFs), while agricultural researchers investigate its utility as a template for eco-friendly pesticides—both areas experiencing growing research investment globally.